Cas no 1807118-92-8 (2-Bromo-4-hydroxy-3-(trifluoromethyl)aniline)

• Product Name: 2-Bromo-4-hydroxy-3-(trifluoromethyl)aniline
• CAS No: 1807118-92-8
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• CID: 4970549
• Update Time: 2025-05-23

2-Bromo-4-hydroxy-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-hydroxy-3-(trifluoromethyl)aniline

• Inchi： 1S/C7H5BrF3NO/c8-6-3(12)1-2-4(13)5(6)7(9,10)11/h1-2,13H,12H2
• InChI Key： IILJBGLVNITEIG-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1C(F)(F)F)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 187
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2

Additional information on 2-Bromo-4-hydroxy-3-(trifluoromethyl)aniline

Professional Introduction to 2-Bromo-4-hydroxy-3-(trifluoromethyl)aniline (CAS No. 1807118-92-8)

2-Bromo-4-hydroxy-3-(trifluoromethyl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 1807118-92-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic amines, characterized by its bromine substituent, hydroxyl group, and trifluoromethyl moiety. These structural features contribute to its unique chemical properties and potential applications in drug development.

The molecular structure of 2-Bromo-4-hydroxy-3-(trifluoromethyl)aniline consists of a benzene ring substituted with a bromine atom at the 2-position, a hydroxyl group at the 4-position, and a trifluoromethyl group at the 3-position. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures.

The trifluoromethyl group is particularly noteworthy due to its ability to modulate the bioactivity of molecules. In pharmaceuticals, trifluoromethyl groups are often incorporated to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. The hydroxyl group at the 4-position can participate in hydrogen bonding interactions, influencing both solubility and interactions with biological receptors. These features make 2-Bromo-4-hydroxy-3-(trifluoromethyl)aniline a versatile building block for designing novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of 2-Bromo-4-hydroxy-3-(trifluoromethyl)aniline in the development of small-molecule drugs. For instance, researchers have explored its utility in synthesizing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The bromine substituent facilitates palladium-catalyzed cross-coupling reactions, enabling the construction of biaryl structures that are prevalent in many active pharmaceutical ingredients (APIs). Additionally, the hydroxyl and trifluoromethyl groups can be further modified to optimize pharmacokinetic properties.

In the realm of academic research, 2-Bromo-4-hydroxy-3-(trifluoromethyl)aniline has been utilized as a key intermediate in the synthesis of antimicrobial agents. The combination of halogenated aromatic rings and heteroatoms often enhances antimicrobial activity by disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways. Studies have demonstrated that derivatives of this compound exhibit promising activity against resistant strains of bacteria, underscoring its potential as a lead compound for novel antibiotics.

The pharmaceutical industry has also shown interest in 2-Bromo-4-hydroxy-3-(trifluoromethyl)aniline for its role in developing central nervous system (CNS) therapeutics. The presence of both hydrophobic and hydrophilic moieties allows for optimal blood-brain barrier penetration, a crucial factor for CNS drugs. Researchers have investigated its derivatives as potential candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The trifluoromethyl group's influence on electronic properties can fine-tune receptor binding affinities, making it an attractive scaffold for rational drug design.

From a synthetic chemistry perspective, 2-Bromo-4-hydroxy-3-(trifluoromethyl)aniline serves as a versatile precursor for accessing more complex molecules. Transition-metal-catalyzed reactions are particularly useful in modifying this compound's structure. For example, palladium-catalyzed borylation followed by Suzuki-Miyaura coupling allows for the introduction of aryl groups at various positions, expanding the library of possible derivatives. Similarly, copper-mediated reactions enable the installation of alkynes or other functional groups, providing access to diverse chemical space.

The growing demand for high-quality intermediates has positioned 2-Bromo-4-hydroxy-3-(trifluoromethyl)aniline as a sought-after commodity in industrial settings. Pharmaceutical manufacturers value its reliability and scalability in multi-step syntheses. Advances in process optimization have enabled cost-effective production methods, ensuring consistent supply for research and commercial applications. This accessibility is critical for accelerating drug discovery pipelines and bringing new therapies to market more efficiently.

Future research directions may explore novel applications of 2-Bromo-4-hydroxy-3-(trifluoromethyl)aniline beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for materials science applications, such as organic electronics or liquid crystals. Additionally, green chemistry approaches are being investigated to develop more sustainable synthetic routes for this compound, aligning with global efforts to reduce environmental impact.

In conclusion,2-Bromo-4-hydroxy-3-(trifluoromethyl)aniline (CAS No. 1807118-92-8) is a multifaceted compound with significant potential across multiple domains of chemical research and drug development. Its structural attributes enable diverse functionalizations and bioactivities, making it indispensable in modern synthetic and medicinal chemistry workflows. As scientific understanding advances，this compound will likely continue to play a pivotal role in innovation within academia and industry alike.